![molecular formula (C2H5O)4Si<br>C8H20O4Si B1682757 Tetraethoxysilane CAS No. 78-10-4](/img/structure/B1682757.png)
Tetraethoxysilane
Overview
Description
Tetraethyl orthosilicate, formally named tetraethoxysilane (TEOS), is an organic chemical compound with the formula Si(OC2H5)4 . It is a colorless liquid that degrades in water . TEOS is the ethyl ester of orthosilicic acid, Si(OH)4, and is the most prevalent alkoxide of silicon .
Synthesis Analysis
TEOS is prepared by alcoholysis of silicon tetrachloride . The reaction is as follows: SiCl4 + 4 EtOH → Si(OEt)4 + 4 HCl, where Et is the ethyl group, C2H5, and thus EtOH is ethanol .Molecular Structure Analysis
TEOS is a tetrahedral molecule . Its molecular weight is 208.33 g/mol .Chemical Reactions Analysis
The hydrolysis and condensation of TEOS have been studied extensively . Both hydrolysis and the condensation rate speed up with the temperature and the concentration of oxonium ions . The kinetic constants for hydrolysis reactions increased in each step kh1 < kh2 < kh3 < kh4, but the condensation rate was lower for dimer formation than for the formation of the fully hydrolyzed Si(OH)4 .Physical And Chemical Properties Analysis
TEOS is a colorless liquid with a sharp, alcohol-like odor . It has a density of 0.933 g/mL at 20 °C, a melting point of -77 °C, and a boiling point of 168 to 169 °C . It reacts with water and is soluble in ethanol and 2-propanol .Scientific Research Applications
Bioimaging Applications
- TEOS, as a chemical precursor, has been used in the preparation of silica nanoparticles (SNPs) from biomass and chemical sources. These SNPs, particularly when functionalized with porphyrin nanoparticles, have shown potential in bioimaging applications due to their good electro and photocatalytic properties. The influence of particle size and concentration of ethanol and water in the synthesis method significantly impacts the properties of these SNPs (Prabha, Durgalakshmi, Aruna, & Ganesan, 2019).
Heritage Structure Conservation
- TEOS has been applied to consolidate cementitious materials in heritage structures. It not only fills pores in the substrate but also reacts with cement to favor the precipitation of new C-S-H gels, thus densifying and strengthening the materials. Its effectiveness has been enhanced with additions like nanosilica or nanolime (Barberena-Fernández, Blanco-Varela, & Carmona-Quiroga, 2019).
Stone Conservation
- In art conservation, TEOS-based composites have been used for stone consolidation. Innovations like the introduction of silica nanoparticles and hydroxyl-terminated polydimethylsilane in TEOS formulations have been shown to prevent cracking, decrease color alteration, and increase resistance to wetting, thus improving overall performance in cultural heritage protection (Liu, Han, Huang, Li, & Luo, 2013).
Lithium-Ion Battery Performance Enhancement
- TEOS has been investigated as an electrolyte additive to improve the capacity and cycling performance of lithium-ion batteries with LiMn2O4 cathodes. It aids in the formation of an effective solid electrolyte interphase on the cathode surface (Wang, Huang, Wang, Jia, Guo, & Miao, 2013).
Superhydrophobic Films
- TEOS has been used to create superhydrophobic transparent films on glass substrates. The hydrolysis of TEOS in acidic conditions followed by reaction with hexamethyldisilazane leads to films with high water contact angles, indicating strong hydrophobicity (Wang & Luo, 2012).
Mesoporous Silica Microspheres Synthesis
- TEOS serves as a silica precursor in the surfactant-template synthesis of mesoporous silica microspheres, which have applications in drug delivery and catalysis. The morphology of these microspheres is influenced by the concentration of TEOS and hydrochloric acid in the reaction mixture (Ji, Kim, Yoon, Choi, Jung, Song, & Lee, 2011).
Reactive Distillation for TEOS Production
- Reactive distillation has been proposed as an intensified technology for TEOS production, providing economic and environmental benefits over traditional methods. This approach could lead to reductions in equipment size and improvements in energy efficiency (Sánchez-Ramírez, Ramírez-Márquez, Quiroz-Ramírez, Contreras-Zarazúa, Segovia‐Hernández, & Cervantes-Jauregui, 2018).
Water Treatment Applications
- TEOS-based functionalized cellulose acetate/silica composite nanofibrous membranes have been developed for removing chromium ions from aqueous solutions. This demonstrates TEOS's potential in creating materials for water treatment (Taha, Wu, Wang, & Li, 2012).
Cement Composite Improvement
- TEOS treatment of steel microfibers in ultra-high performance cement composites has shown to improve the microstructure and mechanical properties, indicating its potential for enhancing the durability and performance of construction materials (Casagrande, Cavalaro, & Repette, 2018).
Mechanism of Action
Target of Action
Tetraethyl orthosilicate (TEOS), also known as tetraethoxysilane, is an organic compound with the formula Si(OC2H5)4 . It is the ethyl ester of orthosilicic acid, Si(OH)4 . TEOS is primarily used as a crosslinking agent in silicone polymers and as a precursor to silicon dioxide in the semiconductor industry . It is also used as the silica source for the synthesis of some zeolites .
Mode of Action
TEOS is prepared by the alcoholysis of silicon tetrachloride . The reaction is as follows:
SiCl4+4EtOH→Si(OEt)4+4HClSiCl_4 + 4 EtOH \rightarrow Si(OEt)_4 + 4 HCl SiCl4+4EtOH→Si(OEt)4+4HCl
where Et is the ethyl group, C2H5, and thus EtOH is ethanol . This reaction exploits the reactivity of the Si-OR bonds .
Biochemical Pathways
The primary biochemical pathway of TEOS involves its hydrolysis to form silica and ethanol . This reaction is the basis of modern TEOS production . The hydrolysis of TEOS can effectively inhibit the formation of extra-framework Ti and increase the content of framework Ti .
Pharmacokinetics
It is known that teos is only slightly soluble in water, but it degrades in water . It is soluble in ethanol and 2-propanol .
Result of Action
The hydrolysis of TEOS results in the formation of silica and ethanol . This reaction is exploited in various applications, including the production of aerogel , the synthesis of zeolites , and as a crosslinking agent in silicone polymers .
Action Environment
The action of TEOS is highly dependent on the presence of water. The reaction system must be rigorously free of water because even though TEOS is only slightly soluble in water, it hydrolyzes to form silica and ethanol . Therefore, the environment in which TEOS is used can significantly influence its action, efficacy, and stability.
Safety and Hazards
Future Directions
TEOS is mainly used as a crosslinking agent in silicone polymers and as a precursor to silicon dioxide in the semiconductor industry . It is also used as the silica source for the synthesis of some zeolites . Other applications include coatings for carpets and other objects . Future research directions include exploring novel technologies to produce TEOS, either improved current technology or proposed new approaches .
properties
IUPAC Name |
tetraethyl silicate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H20O4Si/c1-5-9-13(10-6-2,11-7-3)12-8-4/h5-8H2,1-4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BOTDANWDWHJENH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCO[Si](OCC)(OCC)OCC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H20O4Si, (C2H5O)4Si | |
Record name | ETHYL SILICATE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/3450 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
Record name | TETRAETHYL SILICATE | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=0333 | |
Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
Explanation | Creative Commons CC BY 4.0 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID6026450 | |
Record name | Tetraethyl orthosilicate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID6026450 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
208.33 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Ethyl silicate appears as a clear colorless liquid with a faint odor. Flash point 125 °F. Less dense than water. Vapors are heavier than air., Liquid, Colorless liquid with a sharp, alcohol-like odor; [NIOSH], COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR., Colorless liquid with a sharp, alcohol-like odor. | |
Record name | ETHYL SILICATE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/3450 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
Record name | Silicic acid (H4SiO4), tetraethyl ester | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Ethyl silicate | |
Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
URL | https://haz-map.com/Agents/486 | |
Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Record name | TETRAETHYL SILICATE | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=0333 | |
Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
Explanation | Creative Commons CC BY 4.0 | |
Record name | ETHYL SILICATE | |
Source | Occupational Safety and Health Administration (OSHA) | |
URL | https://www.osha.gov/chemicaldata/670 | |
Description | The OSHA Occupational Chemical Database contains over 800 entries with information such as physical properties, exposure guidelines, etc. | |
Explanation | Materials created by the federal government are generally part of the public domain and may be used, reproduced and distributed without permission. Therefore, content on this website which is in the public domain may be used without the prior permission of the U.S. Department of Labor (DOL). Warning: Some content - including both images and text - may be the copyrighted property of others and used by the DOL under a license. | |
Record name | Ethyl silicate | |
Source | The National Institute for Occupational Safety and Health (NIOSH) | |
URL | https://www.cdc.gov/niosh/npg/npgd0282.html | |
Description | The NIOSH Pocket Guide to Chemical Hazards is intended as a source of general industrial hygiene information on several hundred chemicals/classes for workers, employers, and occupational health professionals. Read more: https://www.cdc.gov/niosh/npg/ | |
Explanation | The information provided using CDC Web site is only intended to be general summary information to the public. It is not intended to take the place of either the written law or regulations. | |
Boiling Point |
336 °F at 760 mmHg (USCG, 1999), 168.8 °C, 168 °C, 336 °F | |
Record name | ETHYL SILICATE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/3450 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
Record name | Ethyl silicate | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/534 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Record name | TETRAETHYL SILICATE | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=0333 | |
Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
Explanation | Creative Commons CC BY 4.0 | |
Record name | ETHYL SILICATE | |
Source | Occupational Safety and Health Administration (OSHA) | |
URL | https://www.osha.gov/chemicaldata/670 | |
Description | The OSHA Occupational Chemical Database contains over 800 entries with information such as physical properties, exposure guidelines, etc. | |
Explanation | Materials created by the federal government are generally part of the public domain and may be used, reproduced and distributed without permission. Therefore, content on this website which is in the public domain may be used without the prior permission of the U.S. Department of Labor (DOL). Warning: Some content - including both images and text - may be the copyrighted property of others and used by the DOL under a license. | |
Record name | Ethyl silicate | |
Source | The National Institute for Occupational Safety and Health (NIOSH) | |
URL | https://www.cdc.gov/niosh/npg/npgd0282.html | |
Description | The NIOSH Pocket Guide to Chemical Hazards is intended as a source of general industrial hygiene information on several hundred chemicals/classes for workers, employers, and occupational health professionals. Read more: https://www.cdc.gov/niosh/npg/ | |
Explanation | The information provided using CDC Web site is only intended to be general summary information to the public. It is not intended to take the place of either the written law or regulations. | |
Flash Point |
99 °F (USCG, 1999), 99 °F, 125 °F (52 °C) (Open cup), 99 °F (Closed cup), 37 °CC, closed-cup, 37 °C c.c. | |
Record name | ETHYL SILICATE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/3450 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
Record name | Ethyl silicate | |
Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
URL | https://haz-map.com/Agents/486 | |
Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Record name | Ethyl silicate | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/534 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Record name | TETRAETHYL SILICATE | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=0333 | |
Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
Explanation | Creative Commons CC BY 4.0 | |
Record name | ETHYL SILICATE | |
Source | Occupational Safety and Health Administration (OSHA) | |
URL | https://www.osha.gov/chemicaldata/670 | |
Description | The OSHA Occupational Chemical Database contains over 800 entries with information such as physical properties, exposure guidelines, etc. | |
Explanation | Materials created by the federal government are generally part of the public domain and may be used, reproduced and distributed without permission. Therefore, content on this website which is in the public domain may be used without the prior permission of the U.S. Department of Labor (DOL). Warning: Some content - including both images and text - may be the copyrighted property of others and used by the DOL under a license. | |
Record name | Ethyl silicate | |
Source | The National Institute for Occupational Safety and Health (NIOSH) | |
URL | https://www.cdc.gov/niosh/npg/npgd0282.html | |
Description | The NIOSH Pocket Guide to Chemical Hazards is intended as a source of general industrial hygiene information on several hundred chemicals/classes for workers, employers, and occupational health professionals. Read more: https://www.cdc.gov/niosh/npg/ | |
Explanation | The information provided using CDC Web site is only intended to be general summary information to the public. It is not intended to take the place of either the written law or regulations. | |
Solubility |
Reacts with water (NIOSH, 2023), Soluble in ether, Slightly soluble in benzene, Miscible with alcohol, Decomposes in water, Solubility in water: slowly hydrolyzes, Reacts | |
Record name | ETHYL SILICATE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/3450 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
Record name | Ethyl silicate | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/534 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Record name | TETRAETHYL SILICATE | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=0333 | |
Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
Explanation | Creative Commons CC BY 4.0 | |
Record name | Ethyl silicate | |
Source | The National Institute for Occupational Safety and Health (NIOSH) | |
URL | https://www.cdc.gov/niosh/npg/npgd0282.html | |
Description | The NIOSH Pocket Guide to Chemical Hazards is intended as a source of general industrial hygiene information on several hundred chemicals/classes for workers, employers, and occupational health professionals. Read more: https://www.cdc.gov/niosh/npg/ | |
Explanation | The information provided using CDC Web site is only intended to be general summary information to the public. It is not intended to take the place of either the written law or regulations. | |
Density |
0.933 at 68 °F (USCG, 1999) - Less dense than water; will float, 0.933 at 20 °C, Bulk density: 7.8 lbs/gal at 20 °C, Relative density (water = 1): 0.93, 0.93 | |
Record name | ETHYL SILICATE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/3450 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
Record name | Ethyl silicate | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/534 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Record name | TETRAETHYL SILICATE | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=0333 | |
Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
Explanation | Creative Commons CC BY 4.0 | |
Record name | ETHYL SILICATE | |
Source | Occupational Safety and Health Administration (OSHA) | |
URL | https://www.osha.gov/chemicaldata/670 | |
Description | The OSHA Occupational Chemical Database contains over 800 entries with information such as physical properties, exposure guidelines, etc. | |
Explanation | Materials created by the federal government are generally part of the public domain and may be used, reproduced and distributed without permission. Therefore, content on this website which is in the public domain may be used without the prior permission of the U.S. Department of Labor (DOL). Warning: Some content - including both images and text - may be the copyrighted property of others and used by the DOL under a license. | |
Record name | Ethyl silicate | |
Source | The National Institute for Occupational Safety and Health (NIOSH) | |
URL | https://www.cdc.gov/niosh/npg/npgd0282.html | |
Description | The NIOSH Pocket Guide to Chemical Hazards is intended as a source of general industrial hygiene information on several hundred chemicals/classes for workers, employers, and occupational health professionals. Read more: https://www.cdc.gov/niosh/npg/ | |
Explanation | The information provided using CDC Web site is only intended to be general summary information to the public. It is not intended to take the place of either the written law or regulations. | |
Vapor Density |
7.22 (Air = 1), Relative vapor density (air = 1): 7.22 | |
Record name | Ethyl silicate | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/534 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Record name | TETRAETHYL SILICATE | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=0333 | |
Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
Explanation | Creative Commons CC BY 4.0 | |
Vapor Pressure |
1 mmHg (NIOSH, 2023), 1.88 [mmHg], VP: 1.0 MM HG AT 20 °C, 1.88 mm Hg at 25 °C, Vapor pressure, Pa at 20 °C: 200, 1 mmHg | |
Record name | ETHYL SILICATE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/3450 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
Record name | Ethyl silicate | |
Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
URL | https://haz-map.com/Agents/486 | |
Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Record name | Ethyl silicate | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/534 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Record name | TETRAETHYL SILICATE | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=0333 | |
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Record name | ETHYL SILICATE | |
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Record name | Ethyl silicate | |
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Color/Form |
Colorless liquid, Water-white | |
CAS RN |
78-10-4 | |
Record name | ETHYL SILICATE | |
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Record name | Tetraethoxysilane | |
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Record name | Tetraethyl silicate | |
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Record name | Tetraethoxysilane | |
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Record name | Silicic acid (H4SiO4), tetraethyl ester | |
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Record name | Tetraethyl orthosilicate | |
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Record name | Tetraethyl orthosilicate | |
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URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.000.986 | |
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Record name | TETRAETHYL SILICATE | |
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Record name | Ethyl silicate | |
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URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/534 | |
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Record name | TETRAETHYL SILICATE | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=0333 | |
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Record name | ETHYL SILICATE | |
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Record name | Silicic acid, tetraethyl ester | |
Source | The National Institute for Occupational Safety and Health (NIOSH) | |
URL | https://www.cdc.gov/niosh-rtecs/VV903210.html | |
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Melting Point |
-121.9 °F (USCG, 1999), -82.5 °C, -77 °C, -117 °F | |
Record name | ETHYL SILICATE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/3450 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Record name | Ethyl silicate | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/534 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Record name | TETRAETHYL SILICATE | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=0333 | |
Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
Explanation | Creative Commons CC BY 4.0 | |
Record name | ETHYL SILICATE | |
Source | Occupational Safety and Health Administration (OSHA) | |
URL | https://www.osha.gov/chemicaldata/670 | |
Description | The OSHA Occupational Chemical Database contains over 800 entries with information such as physical properties, exposure guidelines, etc. | |
Explanation | Materials created by the federal government are generally part of the public domain and may be used, reproduced and distributed without permission. Therefore, content on this website which is in the public domain may be used without the prior permission of the U.S. Department of Labor (DOL). Warning: Some content - including both images and text - may be the copyrighted property of others and used by the DOL under a license. | |
Record name | Ethyl silicate | |
Source | The National Institute for Occupational Safety and Health (NIOSH) | |
URL | https://www.cdc.gov/niosh/npg/npgd0282.html | |
Description | The NIOSH Pocket Guide to Chemical Hazards is intended as a source of general industrial hygiene information on several hundred chemicals/classes for workers, employers, and occupational health professionals. Read more: https://www.cdc.gov/niosh/npg/ | |
Explanation | The information provided using CDC Web site is only intended to be general summary information to the public. It is not intended to take the place of either the written law or regulations. | |
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Retrosynthesis Analysis
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Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the molecular formula and weight of tetraethoxysilane?
A1: this compound has the molecular formula Si(OC2H5)4 and a molecular weight of 208.33 g/mol [].
Q2: Are there different structural configurations of TEOS?
A2: Yes, studies using vibrational spectroscopy suggest that liquid TEOS exists as two rotamers. The Si(OC)4 skeleton can adopt either S4 or D2d symmetry, with the S4 form being slightly more stable in the liquid phase [].
Q3: How does the addition of this compound (TEOS) impact the properties of oligomeric silsesquioxane (SSO) films?
A3: Research indicates that incorporating TEOS into SSO films enhances their hardness, elastic modulus, and friction behavior. Notably, adding 20 wt% TEOS results in the lowest friction coefficient and optimal hardness, making these films suitable for packaging material coatings [].
Q4: Can this compound be used to enhance the fungus resistance of polymer composites?
A4: Yes, studies have shown that incorporating TEOS as a microadditive in epoxy and polyester composites significantly improves their resistance to fungal growth [].
Q5: How is this compound used in the preparation of catalysts for methanol carbonylation?
A5: TEOS is utilized to immobilize rhodium carbonyl complexes onto silica supports, creating efficient catalysts for methanol carbonylation. Different immobilization routes, including direct reaction with silica or incorporation during the sol-gel process, influence the activity and stability of these catalysts [].
Q6: How does the concentration of TEOS affect the synthesis of mesoporous silica microspheres?
A6: Increasing TEOS concentration in the synthesis of mesoporous silica microspheres can negatively impact particle shape and pore structure. While higher TEOS concentrations can lead to smaller microspheres, an excessively high concentration can disrupt the spherical morphology and pore structure of the resulting material [].
Q7: Can pollen grains be used as biotemplates to synthesize hollow silica microspheres with porous surfaces using TEOS?
A7: Yes, chemically modifying pollen grains with ammonium oleate enables their use as biotemplates in the in-situ synthesis of hollow silica microspheres. This method leverages hydrophobic and electrostatic interactions between the pollen wall, surfactant, and TEOS hydrolysate to replicate the hierarchical structure of the pollen wall effectively [].
Q8: How does the addition of TEOS affect the properties of hybrid films on tinplate substrates?
A8: Incorporating TEOS into hybrid films composed of (trimethoxysilylpropyl) methacrylate (TMSM) and poly(methyl methacrylate) (PMMA) significantly influences the films' morphology and electrochemical behavior. The concentration of TEOS plays a crucial role in determining the film thickness, densification, and the formation of cracks, ultimately impacting the corrosion resistance of the coating on tinplate [].
Q9: Can this compound be used to create oxygen barrier membranes?
A9: Yes, novel poly(vinyl alcohol)-based membranes crosslinked with TEOS demonstrate promising oxygen barrier properties. These membranes, prepared through solution casting and solvent evaporation, exhibit low oxygen permeability, making them potentially valuable for applications in food packaging to prevent oxidation and spoilage [].
Q10: What is the role of ultraviolet (UV) radiation treatment in improving the properties of SiO2 films deposited using TEOS and ozone?
A11: UV radiation treatment of SiO2 films deposited via sub-atmospheric chemical vapor deposition (SACVD) using TEOS and ozone can effectively reduce moisture and silanol content within the film. This reduction in impurities leads to film shrinkage, increased tensile stress, enhanced waterproofing, a lower dielectric constant, and a shift in the absorption edge to higher energy levels [].
Q11: Can you describe a method for determining the vinyl content in methylvinylsiloxane rubber or silicone oil using TEOS?
A12: A method utilizing TEOS enables the determination of vinyl content in methylvinylsiloxane rubber or silicone oil. This approach involves reacting the material with ethoxylation reagents containing potassium hydroxide and TEOS, which forms volatile vinyl-containing compounds. These compounds are then analyzed using headspace gas chromatography, allowing for accurate and repeatable measurement of vinyl content even at low concentrations [].
Q12: Has the decomposition of this compound been studied at high temperatures?
A13: Yes, single-pulse shock tube experiments have been conducted to investigate the thermal decomposition of TEOS. These studies revealed that the primary decomposition pathway involves a 1,2-elimination reaction, producing ethylene and the corresponding silanol. This information is crucial for understanding the behavior of TEOS in high-temperature applications and for developing strategies to mitigate potential environmental impacts [].
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